Cas no 39001-65-5 (zinc 2,9,16,23-tetra-tert-butyl-29H,31H-phthalocy)

• Product Name: zinc 2,9,16,23-tetra-tert-butyl-29H,31H-phthalocy
• CAS No: 39001-65-5
• MF: C₄₈H₄₈N₈Zn
• MW: 802.357326507568
• CID: 1495447
• PubChem ID: 24866957
• Update Time: 2025-07-23

zinc 2,9,16,23-tetra-tert-butyl-29H,31H-phthalocy Chemical and Physical Properties

Names and Identifiers

• zinc 2,9,16,23-tetra-tert-butyl-29H,31H-phthalocy
• Zinc 2,9,16,23-tetra-tert-butyl-29H,31H-phthalocyanine
• (TETRA-T-BUTYLPHTHALOCYANINATO)ZINC
• ZINC 2,9,16,23-TETRA-TERT-BUTYL-29 H,31 H-PHTHALOCYANINE
• Zinc 2,9,16,23-tetra-tert-butyl-29H,31H-phthalocyanine Dye content ~96 %
• Zinc(II)2,9,16,23-(tetra-t-butyl)phthalocyanine, 95%
• 2,9,16,23-Tetra-tert-butyl-29H,31H-zinc phthalocyanine
• Zinc(II) 2,9,16,23-tetra-tert-butylphthalocyanine

• MDL： MFCD00209626
• Inchi： 1S/C48H48N8.Zn/c1-45(2,3)25-13-17-29-33(21-25)41-49-37(29)54-42-35-23-27(47(7,8)9)15-19-31(35)39(51-42)56-44-36-24-28(48(10,11)12)16-20-32(36)40(52-44)55-43-34-22-26(46(4,5)6)14-18-30(34)38(50-43)53-41;/h13-24H,1-12H3;/q-2;+2
• InChI Key： XWOSAEWCOSVNDP-UHFFFAOYSA-N
• SMILES： N12[Zn]N3C4N=C5C6C=C(C(C)(C)C)C=CC=6C(=N5)N=C1C1=C(C=CC(C(C)(C)C)=C1)C2=NC1=NC(C2C=CC(C(C)(C)C)=CC1=2)=NC3=C1C=4C=CC(C(C)(C)C)=C1 |c:20,35,51,t:4|

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 57
• Rotatable Bond Count: 4
• Complexity: 1290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: nothing

Experimental Properties

• Melting Point: >300 °C (lit.)

zinc 2,9,16,23-tetra-tert-butyl-29H,31H-phthalocy Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on zinc 2,9,16,23-tetra-tert-butyl-29H,31H-phthalocy

Introduction to Zinc 2,9,16,23-Tetra-tert-butyl-29H,31H-phthalocyanine (CAS No. 39001-65-5)

Zinc 2,9,16,23-tetra-tert-butyl-29H,31H-phthalocyanine (CAS No. 39001-65-5) is a specialized organic compound that has garnered significant attention in the field of materials science and pharmaceutical research. This compound belongs to the phthalocyanine family, which is renowned for its exceptional photophysical properties and stability. The presence of tert-butyl substituents at specific positions in its molecular structure enhances its solubility and reactivity, making it a versatile candidate for various applications.

The chemical structure of Zinc 2,9,16,23-tetra-tert-butyl-29H,31H-phthalocyanine consists of a macrocyclic framework composed of four benzene rings fused together. Each benzene ring is substituted with a tert-butyl group, which imparts a bulky and hydrophobic nature to the molecule. This unique structural feature contributes to its high thermal stability and resistance to degradation under harsh conditions. The zinc ion at the center of the phthalocyanine ring acts as a coordination site, facilitating interactions with other molecules and enhancing its utility in catalytic processes.

One of the most compelling aspects of Zinc 2,9,16,23-tetra-tert-butyl-29H,31H-phthalocyanine is its excellent light-harvesting capabilities. Phthalocyanines are known for their ability to absorb light across a broad spectrum, including visible and near-infrared regions. This property makes them ideal candidates for applications in photovoltaic cells, organic light-emitting diodes (OLEDs), and photocatalytic systems. Recent research has demonstrated that this particular derivative exhibits superior performance in light-driven reactions due to its optimized electronic structure and enhanced solubility compared to other phthalocyanine analogs.

In the realm of pharmaceutical research, Zinc 2,9,16,23-tetra-tert-butyl-29H,31H-phthalocyanine has shown promise as a photosensitizer in photodynamic therapy (PDT). PDT is a medical treatment that uses light-sensitive drugs to induce localized tissue destruction through the generation of reactive oxygen species (ROS). Studies have indicated that this compound can be effectively activated by laser light to produce ROS that selectively target cancer cells while minimizing damage to healthy tissues. The bulky tert-butyl groups not only improve solubility but also enhance tumor penetration by reducing nonspecific binding to healthy tissues.

The synthesis of Zinc 2,9,16,23-tetra-tert-butyl-29H,31H-phthalocyanine involves a multi-step process that typically begins with the formation of a phthalocyanine core followed by selective substitution with tert-butyl groups. Advanced synthetic methodologies have been developed to ensure high yield and purity. For instance, metal-catalyzed coupling reactions have been employed to introduce the tert-butyl groups at specific positions on the phthalocyanine ring. These techniques have significantly improved the efficiency of synthesis and allowed for the production of large quantities of this compound for industrial applications.

Recent advancements in nanotechnology have opened new avenues for the application of Zinc 2,9,16,23-tetra-tert-butyl-29H,31H-phthalocyanine. Researchers have explored its use in the development of quantum dots and nanomaterials that exhibit unique optical and electronic properties. These nanocomposites have potential applications in sensors、biomedical imaging、and drug delivery systems. The stability and tunable optical characteristics of this compound make it an attractive candidate for next-generation nanotechnological devices.

The environmental impact of Zinc 2,9,16,23-tetra-tert-butyl-29H,31H-phthalocyanine has also been studied extensively. Unlike some other phthalocyanines that are known for their persistence in the environment，this derivative has been found to degrade under certain conditions，reducing potential ecological risks. Studies have shown that exposure to UV light or enzymatic degradation can break down the molecular structure，leading to safer disposal methods. This finding is crucial for ensuring that applications involving this compound do not contribute negatively to environmental sustainability.

In conclusion，Zinc 2，9，16，23-tetra-tert-butyl-29H，31H-phthalocyanine (CAS No. 39001-65-5) is a multifunctional compound with broad applications in materials science、pharmaceuticals、and nanotechnology。 Its unique structural features，including the presence of bulky tert-butyl groups，enhance its solubility、stability、and reactivity，making it an invaluable material for various advanced technologies。 Ongoing research continues to uncover new possibilities for this compound，underscoring its importance in modern science and industry。